rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis
Overview
Description
Rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis (RMCPC) is a cyclic amino acid derivative that has been studied for its potential therapeutic applications in a variety of areas. RMCPC has been demonstrated to possess a broad range of biological activities, including anti-inflammatory, antioxidant, antifungal, and antimicrobial effects. In addition, RMCPC has been shown to have potential therapeutic applications in the treatment of cancer, neurological disorders, and metabolic disorders.
Scientific Research Applications
Rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has been studied for its potential therapeutic applications in a variety of areas. In preclinical studies, rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has been demonstrated to possess anti-inflammatory, antioxidant, antifungal, and antimicrobial effects. In addition, rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has been shown to have potential therapeutic applications in the treatment of cancer, neurological disorders, and metabolic disorders. rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has also been studied for its potential use as an adjuvant in vaccines, as a neuroprotective agent, and as a potential treatment for neurodegenerative diseases.
Mechanism of Action
The mechanism of action of rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis is not fully understood. However, the compound has been shown to interact with a variety of targets, including the 5-HT1A receptor, the 5-HT2A receptor, and the mu-opioid receptor. rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has also been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. In addition, rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has been demonstrated to inhibit the activity of nitric oxide synthase (NOS), which is involved in the production of nitric oxide, a key player in the inflammatory response.
Biochemical and Physiological Effects
rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has been demonstrated to possess a broad range of biological activities, including anti-inflammatory, antioxidant, antifungal, and antimicrobial effects. In addition, rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has been shown to have potential therapeutic applications in the treatment of cancer, neurological disorders, and metabolic disorders. rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis has also been studied for its potential use as an adjuvant in vaccines, as a neuroprotective agent, and as a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis in laboratory experiments include its low cost and its availability in bulk quantities. In addition, rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis is relatively stable and can be stored at room temperature for extended periods of time. The main limitation of using rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis in laboratory experiments is its low solubility in water, which can make it difficult to use in certain types of experiments.
Future Directions
The potential therapeutic applications of rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis are still being explored. Future research should focus on the development of more effective and specific formulations of rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis for the treatment of various diseases. In addition, further research should be conducted to investigate the mechanism of action of rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis and to identify novel targets for its therapeutic applications. Finally, additional research should be conducted to evaluate the safety and efficacy of rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis in clinical trials.
Synthesis Methods
Rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis can be synthesized using a variety of methods. The most common method is the condensation of 3-methylfuran-2-carboxylic acid with cyclopentanecarboxylic acid in the presence of an activating agent such as DCC (dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). The reaction is typically carried out in an organic solvent such as dichloromethane or dichloroethane. The reaction conditions and the ratio of reactants can be adjusted to optimize the yield of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methylfuran-2-carboxylic acid", "cyclopentadiene", "methylamine", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium bicarbonate", "sodium sulfate", "magnesium sulfate", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Preparation of cyclopentadiene-3-carboxylic acid", "Cyclopentadiene is treated with acetic anhydride and sodium acetate to form cyclopentadiene-3-acetate. This is then hydrolyzed with sodium hydroxide to yield cyclopentadiene-3-carboxylic acid.", "Step 2: Preparation of 3-methylfuran-2-carboxylic acid", "3-methylfuran-2-carboxylic acid is synthesized from 3-methylfuran-2-carboxaldehyde through a Grignard reaction with magnesium and ethyl acetate followed by acid hydrolysis.", "Step 3: Preparation of 3-methylfuran-2-amido-cyclopentadiene-3-carboxylic acid", "3-methylfuran-2-carboxylic acid is reacted with methylamine in the presence of sodium bicarbonate to form 3-methylfuran-2-amidoacetate. This is then treated with cyclopentadiene-3-carboxylic acid in the presence of sodium hydroxide to yield 3-methylfuran-2-amido-cyclopentadiene-3-carboxylic acid.", "Step 4: Racemization of 3-methylfuran-2-amido-cyclopentadiene-3-carboxylic acid", "The final step involves the racemization of 3-methylfuran-2-amido-cyclopentadiene-3-carboxylic acid to yield rac-(1R,3S)-3-(3-methylfuran-2-amido)cyclopentane-1-carboxylic acid, cis. This is achieved by treating the compound with hydrochloric acid and sodium chloride followed by neutralization with sodium bicarbonate and drying with sodium sulfate." ] } | |
CAS RN |
1822230-27-2 |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
